Unii-KP3VT00O7V
Overview
Description
CTP-347 is a deuterated version of paroxetine and a potentially best-in-class non-hormonal agent for the management of hot flashes. CTP-347 demonstrated similar selectivity for the serotonin receptor, as well as similar neurotransmitter uptake inhibition in an in vitro rat synaptosome model, as unmodified paroxetine. However, human liver microsomes cleared CTP-347 faster than paroxetine as a result of decreased inactivation of CYP2D6. In phase 1 studies, CTP-347 was metabolized more rapidly in humans and exhibited a lower pharmacokinetic accumulation index than paroxetine. (last updated: 5/10/2016).
Scientific Research Applications
Recent Advances in Liquid-Phase Syntheses of Inorganic Nanoparticles
This paper discusses the synergy between scientific discovery and technological development, particularly in the electronics industry, where new semiconducting materials have led to significant advancements. It highlights the importance of novel materials in chemical research and their impact across various industry sectors (Cushing, Kolesnichenko, & O'Connor, 2004).
The University Nanosat Program
This study describes the University Nanosat Program (UNP), a student satellite program that fosters collaboration between academia and government. It emphasizes the training of aerospace professionals and the infusion of innovative technologies in aerospace institutions (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).
Preparation and Photoelectron Spectroscopy Study of UNx Thin Films
This research investigates thin films of UN and U2N3, focusing on their composition and electronic states. The study has implications for materials science and technology (Black, Miserque, Gouder, Havela, Rebizant, & Wastin, 2001).
A Collaborative Working Environment for Large Scale Environmental Model
This paper addresses the development of collaborative working environments for large scientific applications, specifically for the Unified Air Pollution Model (UNI-DEM). It discusses the integration of remote job submission and file transfer in scientific research (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Thin Layers in Actinide Research
This study focuses on the synthesis and surface spectroscopy of thin films of actinides and their compounds. It is relevant to surface science research and the study of materials like uranium and its compounds (Gouder, 1998).
Transforming Educational Programs for Academic Researchers
This paper discusses the National Collegiate Inventors and Innovators Alliance's efforts to translate scientific research into practical innovations. It emphasizes the importance of experiential learning in STEM for creating socially beneficial businesses (Giordan, Shartrand, Steig, & Weilerstein, 2011).
properties
CAS RN |
923932-43-8 |
|---|---|
Molecular Formula |
C19H18D2FNO3 |
Molecular Weight |
331.3836 |
IUPAC Name |
(3S,4R)-3-[(2,2-dideuterio-1,3-benzodioxol-5-yl)oxymethyl]-4-(4-fluorophenyl)piperidine |
InChI |
InChI=1S/C19H20FNO3/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18/h1-6,9,14,17,21H,7-8,10-12H2/t14-,17-/m0/s1/i12D2 |
InChI Key |
AHOUBRCZNHFOSL-SVLNYFRSSA-N |
SMILES |
C1CNCC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CTP-347; CTP 347; CTP347. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,9R,10S,11R,12R)-12-hydroxy-N,3,5-trimethoxy-9-(4-methoxyphenyl)-N,14-dimethyl-10-phenyl-8-oxa-13,15-diazatetracyclo[7.6.0.01,12.02,7]pentadeca-2(7),3,5,14-tetraene-11-carboxamide](/img/structure/B606747.png)
